Cas no 11002-13-4 (Angiotensinogen)

• Product Name: Angiotensinogen
• CAS No: 11002-13-4
• MF: C₇₉H₁₁₆N₂₂O₁₇
• MW: 1645.90355682373
• CID: 221864
• PubChem ID: 131698192
• Update Time: 2025-10-29

Angiotensinogen Chemical and Physical Properties

Names and Identifiers

• Angiotensinogen
• RENIN SUBSTRATE, HUMAN
• Hypertensinogen
• Hypertensinogen (protein)
• Proangiotensin
• Renin substrate
• Renin substrate(protein)
• DRVYIHPFHLVIHN
• ANGIOTENSINOGEN 1-14
• PREANGIOTENSINOGEN 1-14
• HUMAN PREANGIOTENSINOGEN 1-14
• ANGIOTENSINOGEN FRAGMENT 1-14
• ANGIOTENSINOGEN (1-14) (HUMAN)
• 11002-13-4
• Angiotensinogen from human plasma
• H-Asp-Arg-Val-Tyr-Ile-His-Pro-Phe-His-Leu-Val-Ile-His-OH
• ANGIOTENSINOGEN FROM HUMAN PLASMALYOPHIL IZED
• 82048-97-3
• DA-53847

• Inchi： 1S/C79H116N22O17/c1-11-44(9)64(99-71(110)56(30-47-22-24-51(102)25-23-47)94-73(112)62(42(5)6)97-67(106)53(20-16-26-86-79(81)82)90-66(105)52(80)34-61(103)104)75(114)95-58(32-49-36-84-39-88-49)77(116)101-27-17-21-60(101)72(111)93-55(29-46-18-14-13-15-19-46)68(107)92-57(31-48-35-83-38-87-48)69(108)91-54(28-41(3)4)70(109)98-63(43(7)8)74(113)100-65(45(10)12-2)76(115)96-59(78(117)118)33-50-37-85-40-89-50/h13-15,18-19,22-25,35-45,52-60,62-65,102H,11-12,16-17,20-21,26-34,80H2,1-10H3,(H,83,87)(H,84,88)(H,85,89)(H,90,105)(H,91,108)(H,92,107)(H,93,111)(H,94,112)(H,95,114)(H,96,115)(H,97,106)(H,98,109)(H,99,110)(H,100,113)(H,103,104)(H,117,118)(H4,81,82,86)/t44-,45-,52-,53-,54-,55-,56-,57-,58-,59-,60-,62-,63-,64-,65-/m0/s1
• InChI Key： LNAACUNIBFSGKG-NIHJDLRZSA-N
• SMILES： O=C([C@H](CC1=CNC=N1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCCNC(=N)N)NC([C@H](CC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1=CNC=N1)=O)[C@@H](C)CC)=O)C(C)C)=O)CC(C)C)=O)CC1=CNC=N1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1757.925325
• Monoisotopic Mass: 1757.925325
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 126
• Rotatable Bond Count: 52
• Complexity: 3610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 650
• XLogP3: 0.6

Angiotensinogen Security Information

• WGK Germany：3
• Hazardous Material Identification：

Additional information on Angiotensinogen

Angiotensinogen (CAS No. 11002-13-4): A Comprehensive Overview in Modern Pharmaceutical Research

The compound Angiotensinogen, identified by the Chemical Abstracts Service Number (CAS No.) 11002-13-4, holds a pivotal position in the field of cardiovascular pharmacology and molecular biology. Angiotensinogen, a precursor protein, is central to the renin-angiotensin system (RAS), a critical hormonal cascade that regulates blood pressure, fluid balance, and electrolyte homeostasis. This introduction delves into the molecular structure, biological functions, and recent advancements in the research and application of Angiotensinogen, emphasizing its significance in contemporary pharmaceutical science.

The molecular structure of Angiotensinogen (CAS No. 11002-13-4) is characterized by a single polypeptide chain composed of 455 amino acids in humans. This protein is primarily synthesized in the liver and circulates in the bloodstream, where it serves as the substrate for renin, an enzyme secreted by the kidneys. Renin cleaves Angiotensinogen at specific sites to produce angiotensin I, which is further converted to angiotensin II by angiotensin-converting enzyme (ACE). Angiotensin II exerts its effects through binding to angiotensin II receptors (AT1 and AT2), mediating vasoconstriction, aldosterone secretion, and sympathetic nervous system activation.

In recent years, significant research has focused on modulating the renin-angiotensin system to develop novel therapeutic strategies for cardiovascular diseases. The overactivity of RAS has been implicated in conditions such as hypertension, heart failure, and stroke. Consequently, inhibitors targeting key components of the system, including ACE inhibitors and angiotensin II receptor blockers (ARBs), have become cornerstone medications in clinical practice. However, recent studies have highlighted the potential benefits of directly targeting Angiotensinogen itself.

One of the most notable advancements in Angiotensinogen research is the development of direct renin inhibitors (DRIs). DRIs, such as aliskiren, bind to renin and inhibit its enzymatic activity without affecting other components of the RAS. This targeted approach has shown promise in reducing blood pressure and improving cardiovascular outcomes. Additionally, research into small-molecule modulators that can selectively inhibit Angiotensinogen processing or stabilize its inactive form has opened new avenues for therapeutic intervention.

The role of Angiotensinogen in beyond cardiovascular regulation has also been explored. Emerging evidence suggests that Angiotensinogen may play a role in inflammation and tissue repair processes. For instance, studies have demonstrated that Angiotensinogen can interact with immune cells and influence cytokine production, potentially contributing to chronic inflammatory conditions. This novel perspective has sparked interest in developing Angiotensinogen-based therapies for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another exciting area of research involves the genetic variability of Angiotensinogen and its impact on disease susceptibility. Single nucleotide polymorphisms (SNPs) within the Angiotensinogen gene have been associated with variations in blood pressure response to antihypertensive medications and an increased risk of cardiovascular diseases. Understanding these genetic markers can aid in personalized medicine approaches, allowing for tailored therapeutic strategies based on an individual's genetic profile.

The development of biotechnological tools has further enhanced our ability to study Angiotensinogen at a molecular level. Recombinant DNA technology enables the production of large quantities of Angiotensinogen for structural studies and drug discovery. Advanced techniques such as CRISPR-Cas9 gene editing have been utilized to create animal models with modified Angiotensinogen expression levels, providing valuable insights into its physiological functions.

In conclusion, Angiotensinogen (CAS No. 11002-13-4) remains a critical target in pharmaceutical research due to its central role in the renin-angiotensin system and its implications in various physiological and pathological processes. The ongoing exploration of novel therapeutic agents targeting Angiotensinogen highlights its significance as a potential drug target for cardiovascular diseases and beyond. As our understanding of this compound continues to evolve, it is likely that new therapeutic modalities will emerge, offering hope for improved treatment options for patients worldwide.